Cas no 1251575-86-6 (ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate)

• Product Name: ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate
• CAS No: 1251575-86-6
• MF: C₁₆H₂₂N₆O₃S
• MW: 378.449281215668
• CID: 6349038
• PubChem ID: 49670169
• Update Time: 2025-05-20

ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate
• VU0530424-1
• ethyl 4-[5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate
• ethyl 4-(5-methyl-1-(5-methylthiazol-2-yl)-1H-1,2,3-triazole-4-carboxamido)piperidine-1-carboxylate
• ethyl 4-[[5-methyl-1-(5-methyl-1,3-thiazol-2-yl)triazole-4-carbonyl]amino]piperidine-1-carboxylate
• 1251575-86-6
• AKOS024530184
• F6042-0426

• Inchi： 1S/C16H22N6O3S/c1-4-25-16(24)21-7-5-12(6-8-21)18-14(23)13-11(3)22(20-19-13)15-17-9-10(2)26-15/h9,12H,4-8H2,1-3H3,(H,18,23)
• InChI Key： QDNKITGOOBKLKH-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1N1C(C)=C(C(NC2CCN(C(=O)OCC)CC2)=O)N=N1

Computed Properties

• Exact Mass: 378.14740976g/mol
• Monoisotopic Mass: 378.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 131Ų

Additional information on ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate

Introduction to Ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate (CAS No. 1251575-86-6)

Ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate, identified by its CAS number 1251575-86-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, which make it a promising candidate for further research and development in drug discovery.

The structure of Ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate incorporates several key pharmacophoric elements that are known to contribute to biological activity. The presence of a triazole ring system, a thiazole moiety, and an amidopiperidine group suggests potential interactions with biological targets such as enzymes and receptors. These structural components are often exploited in the design of novel therapeutic agents due to their ability to modulate biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate. These studies have highlighted the compound's potential as an inhibitor of various enzymes involved in inflammatory and metabolic diseases. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its potential role in inflammation modulation, Ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-amidopiperidine-1-carboxylate has shown promise in preclinical studies related to metabolic disorders. The triazole and thiazole rings are known to exhibit bioisosteric properties with other heterocyclic systems that are commonly found in active pharmaceutical ingredients (APIs). This bioisosterism can lead to improved pharmacokinetic properties such as enhanced solubility and reduced metabolic clearance.

The synthesis of Ethyl 4-5-methyl-1-(5-methyl-1,3-thiazol-2-y)l)-1H-